Cas no 105774-75-2 (5-bromo-1-(5-bromo-2-methoxy-3-nitrophenyl)-2-methoxy-3-nitrobenzene)

• Product Name: 5-bromo-1-(5-bromo-2-methoxy-3-nitrophenyl)-2-methoxy-3-nitrobenzene
• CAS No: 105774-75-2
• MF: C₁₄H₁₀Br₂N₂O₆
• MW: 462.047002315521
• CID: 1160942
• PubChem ID: 13665611
• Update Time: 2025-04-20

5-bromo-1-(5-bromo-2-methoxy-3-nitrophenyl)-2-methoxy-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(5-bromo-2-methoxy-3-nitrophenyl)-2-methoxy-3-nitrobenzene
• AGN-PC-00NEL3
• 5,5'-dibromo-2,2'-dimethoxy-3,3'-dinitro-1,1'-biphenyl
• ACMC-20m8yj
• CTK0G4690
• 1,1'-Biphenyl, 5,5'-dibromo-2,2'-dimethoxy-3,3'-dinitro-
• 5,5'-Dibromo-2,2'-dimethoxy-3,3'-dinitrodiphenyl
• AGN-PC-00NEL3; 5,5'-dibromo-2,2'-dimethoxy-3,3'-dinitro-1,1'-biphenyl; ACMC-20m8yj; CTK0G4690; 1,1'-Biphenyl, 5,5'-dibromo-2,2'-dimethoxy-3,3'-dinitro-; 5,5'-Dibromo-2,2'-dimethoxy-3,3'-dinitrodiphenyl;
• DTXSID40546179
• 105774-75-2

• Inchi： 1S/C14H10Br2N2O6/c1-23-13-9(3-7(15)5-11(13)17(19)20)10-4-8(16)6-12(18(21)22)14(10)24-2/h3-6H,1-2H3
• InChI Key： UFOLQYOUNJXQCE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1C=C(C=C(C=1OC)[N+](=O)[O-])Br)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 459.8905
• Monoisotopic Mass: 459.89056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 104.74
• LogP: 5.75860